Cas no 87833-54-3 (6-Deoxocastasterone)
6-Deoxocastasterone Chemical and Physical Properties
Names and Identifiers
-
- 6-deoxocastasterone
- deoxocastasterone
- LMST01030127
- Q27109343
- (2R,3S,5S,8R,9S,10S,13S,14S,17R)-17-[(2S,3R,4R,5S)-3,4-dihydroxy-5,6-dimethylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-2,3-diol
- campestan-2alpha,3alpha,22R,23R-tetrol
- 87833-54-3
- SCHEMBL2167830
- (22r,23r)-2alpha,3alpha,22,23-tetrahydroxy-5alpha-campestane
- (22R,23R)-5alpha-campestane-2alpha,3alpha,22,23-tetraol
- CHEBI:20712
- DTXSID6040951
- (2alpha,3alpha,5aalpha,22R,23R,24S)-ergostane-2,3,22,23-tetrol
- 6-Deoxocastasterone
-
- Inchi: 1S/C28H50O4/c1-15(2)16(3)25(31)26(32)17(4)20-9-10-21-19-8-7-18-13-23(29)24(30)14-28(18,6)22(19)11-12-27(20,21)5/h15-26,29-32H,7-14H2,1-6H3/t16-,17-,18-,19-,20+,21-,22-,23-,24+,25+,26+,27+,28-/m0/s1
- InChI Key: VXBLCLVRWCLEOX-BFYSZXNBSA-N
- SMILES: O[C@H]1[C@H](C[C@@H]2CC[C@@H]3[C@H](CC[C@]4(C)[C@@H]([C@H](C)[C@H]([C@@H]([C@@H](C)C(C)C)O)O)CC[C@H]43)[C@@]2(C)C1)O
Computed Properties
- Exact Mass: 450.37091007g/mol
- Monoisotopic Mass: 450.37091007g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 666
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 13
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 80.9
6-Deoxocastasterone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D231685-1mg |
6-Deoxocastasterone |
87833-54-3 | 1mg |
$ 1028.00 | 2023-04-17 | ||
| TRC | D231685-5mg |
6-Deoxocastasterone |
87833-54-3 | 5mg |
$ 4242.00 | 2023-04-17 | ||
| TRC | D231685-10mg |
6-Deoxocastasterone |
87833-54-3 | 10mg |
$ 7520.00 | 2023-04-17 | ||
| TRC | D231685-25mg |
6-Deoxocastasterone |
87833-54-3 | 25mg |
$ 23000.00 | 2023-09-08 |
6-Deoxocastasterone Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 6-Deoxocastasterone
Professional Introduction to 6-Deoxocastasterone (CAS No. 87833-54-3)
6-Deoxocastasterone, a compound with the chemical identifier CAS No. 87833-54-3, is a significant molecule in the field of chemobiology and pharmaceutical research. This steroid derivative has garnered considerable attention due to its unique structural properties and its potential applications in various biological and medical contexts. The compound belongs to the class of castasterone analogs, which are known for their diverse pharmacological activities.
The structural framework of 6-Deoxocastasterone features a steroidal backbone, which is a common motif in many bioactive molecules. This particular derivative has been extensively studied for its role as an intermediate in the synthesis of more complex steroid compounds. The modification at the C-6 position, where an oxygen atom is absent compared to its parent compound castasterone, imparts distinct chemical and biological characteristics that make it a valuable candidate for further exploration.
In recent years, research on 6-Deoxocastasterone has been driven by its potential in modulating various biological pathways. One of the most promising areas of study involves its effects on bone metabolism. Studies have indicated that this compound may influence osteoblast differentiation and bone mineralization, suggesting its utility in the development of treatments for osteoporosis and related bone disorders. The mechanism by which it exerts these effects is thought to involve interactions with specific steroid receptors and signaling pathways that regulate bone cell activity.
Furthermore, 6-Deoxocastasterone has shown promise in preclinical models as a potential therapeutic agent for metabolic disorders. Research has demonstrated that it can enhance insulin sensitivity and improve glucose homeostasis, making it a candidate for investigating treatments for type 2 diabetes. The compound’s ability to modulate lipid metabolism has also been explored, with findings suggesting its potential role in managing hyperlipidemia.
The synthesis of 6-Deoxocastasterone is another area where significant advancements have been made. Modern synthetic methodologies have enabled more efficient and scalable production processes, allowing researchers to obtain sufficient quantities for detailed biological testing. These synthetic routes often involve strategic functional group transformations and stereocontrol techniques to ensure high purity and yield of the desired product.
The pharmacokinetic properties of 6-Deoxocastasterone are also subjects of ongoing investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic potential and safety profile. Initial studies have provided insights into its metabolic pathways and interactions with cytochrome P450 enzymes, which are essential for drug metabolism.
In conclusion, 6-Deoxocastasterone (CAS No. 87833-54-3) represents a fascinating molecule with multiple avenues for therapeutic development. Its unique structural features and biological activities make it a valuable tool in both academic research and pharmaceutical innovation. As our understanding of its mechanisms of action continues to evolve, so too will its potential applications in addressing various human health challenges.
87833-54-3 (6-Deoxocastasterone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)